(Z)-3-(3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)acrylamide

• IUPAC Name: (Z)-3-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C19H17N3O2/c1-24-17-10-7-14(8-11-17)19-15(9-12-18(20)23)13-22(21-19)16-5-3-2-4-6-16/h2-13H,1H3,(H2,20,23)/b12-9-
• InChI Key: ZMISYWNYYFIDHJ-XFXZXTDPSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=CC(=O)N)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN(C=C2/C=C\C(=O)N)C3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

(Z)-3-(3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)acrylamide, also known as MPAA, is a compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

• A study by Hassan et al. (2014) describes the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides by reacting N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate. These compounds were further processed to yield pyrazolo[1,5-a]pyrimidine derivatives, demonstrating their potential as versatile intermediates for pharmaceutical applications due to their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Photoinduced Properties

• Szukalski et al. (2015) explored the photoinduced birefringence in PMMA polymer doped with photoisomerizable pyrazoline derivative, indicating potential applications in photonic devices. The study highlights the ability of pyrazoline derivatives to undergo conformational changes upon excitation, which could be utilized in the fabrication of optical switchers and other photonic applications (Szukalski, Haupa, Miniewicz, & Myśliwiec, 2015).

Medical and Biological Applications

• Aly et al. (2015) modified radiation-induced poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels through condensation reaction with various amine compounds, including 4-amino-N-(1-phenyl-1H-pyrazol-5-yl) benzene sulfonamide. These amine-modified polymers showed enhanced thermal stability and promising antibacterial and antifungal activities, suggesting their utility in medical applications (Aly, Aly, & El-Mohdy, 2015).

Corrosion Inhibition

• Abu-Rayyan et al. (2022) investigated the corrosion inhibition effects of synthetic acrylamide derivatives on copper in nitric acid solutions, highlighting the potential of these compounds as effective corrosion inhibitors. The study used chemical and electrochemical methods to demonstrate the compounds' efficacy, suggesting their applicability in protecting metals from corrosion (Abu-Rayyan et al., 2022).